Cas no 85412-77-7 (Subhirsine)

• Product Name: Subhirsine
• CAS No: 85412-77-7
• Molecular Formula: C₃₃H₄₀N₂O₉
• Molecular Weight: 608.679
• CID: 2017452
• PubChem ID: 15385407

Subhirsine Properties

Names and Identifiers

• Subhirsine
• 85412-77-7
• AKOS037623527
• AKOS030502228
• DTXSID401345762
• STL565423
• carbonylbis[(1R,5S)-8-azabicyclo[3.2.1]octane-8,3-diyl] bis(3,4-dimethoxybenzoate)

• InChIKey： JAXWQXGHHUWAKY-ICFBRBJFSA-N
• Inchi： InChI=1S/C33H40N2O9/c1-39-27-11-5-19(13-29(27)41-3)31(36)43-25-15-21-7-8-22(16-25)34(21)33(38)35-23-9-10-24(35)18-26(17-23)44-32(37)20-6-12-28(40-2)30(14-20)42-4/h5-6,11-14,21-26H,7-10,15-18H2,1-4H3/t21-,22+,23-,24+,25?,26?
• SMILES： COC1=C(C=C(C=C1)C(=O)OC2CC3CCC(C2)N3C(=O)N4C5CCC4CC(C5)OC(=O)C6=CC(=C(C=C6)OC)OC)OC

Computed Properties

• Exact Mass: 608.27338086g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 10
• Monoisotopic Mass: 608.27338086g/mol
• Heavy Atom Count: 44
• Complexity: 937
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives